2-(2-azepan-1-yl-2-oxoethyl)-6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)carbonyl]pyridazin-3(2H)-one

• IUPAC Name: 2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-8-(3-phenyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C26H23N7O3/c34-22(31-16-14-30(15-17-31)20-10-5-2-6-11-20)18-33-26(35)32-13-7-12-21(24(32)28-33)25-27-23(29-36-25)19-8-3-1-4-9-19/h1-13H,14-18H2
• InChI Key: AZUINLQFQJTSJA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C(=O)N4C=CC=C(C4=N3)C5=NC(=NO5)C6=CC=CC=C6
• Molecular Formula: C26H23N7O3
• Molecular Weight: 481.5 g/mol
• CAS No.: 1251572-84-5

Description

2-(2-azepan-1-yl-2-oxoethyl)-6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)carbonyl]pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C26H23N7O3 and its molecular weight is 481.516. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Phthalazinone Derivatives 2-(2-azepan-1-yl-2-oxoethyl)-6-[(2-methyl-2,3-dihydro-1H-indol-1-yl)carbonyl]pyridazin-3(2H)-one, a compound related to the phthalazinone class, has seen research in the synthesis of various derivatives, including 1,2,4-Triazol-3-yl, 1,3,4-oxadiazol-2-yl, and 1H-pyrazol-4-yl derivatives. These compounds were synthesized using a range of electrophilic reagents and studied for their spectral characteristics (Mahmoud et al., 2012).

Development of Novel Aminofuro and Aminothieno Pyridazinones Further research explored the synthesis of a novel class of compounds, including 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. The synthesis process involved transforming ester functionalities connected to aromatic rings into acids, followed by reactions with hydrazine to form hydrazone derivatives and subsequent cyclization to create a fused pyridazinone skeleton (Koza et al., 2013).

Aza-Pseudopeptides and Corrosion Inhibition A notable application of related compounds involves the synthesis of aza-pseudopeptides like 2-(1-(3-methyl-5,6-dihydropyridazin-1(2H)-yl)-1-oxopropan-2-yl)isoindoline-1,3-dione (E10) and their efficacy in corrosion inhibition for mild steel in acidic conditions. The compounds demonstrated significant corrosion inhibition effects, with increasing efficiency at higher concentrations. This research underlines the compounds' potential in industrial applications for protecting metals against corrosion (Chadli et al., 2017).